Cas no 91214-05-0 (6-Oxoundecanoic acid)

• Product name: 6-Oxoundecanoic acid
• CAS No: 91214-05-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 817339
• PubChem ID: 185095

6-Oxoundecanoic acid Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 6-oxo-
• 6-Oxoundecanoic acid
• 6-oxo-undecanoic acid
• 6-Oxo-undecansaeure
• Undecanoic acid,6-oxo
• SCHEMBL11066249
• AKOS016022380
• DTXSID00238447
• Undecanoic acid,6-oxo-
• 6-OXOUNDECANOICACID
• 91214-05-0
• MFCD01320166

• MDL： MFCD01320166
• Inchi： InChI=1S/C11H20O3/c1-2-3-4-7-10(12)8-5-6-9-11(13)14/h2-9H2,1H3,(H,13,14)
• InChI Key： CFHSTABJNSOHHK-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)CCCCC(=O)O

Computed Properties

• Exact Mass: 200.14100
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 350.5°Cat760mmHg
• Flash Point: 180°C
• Refractive Index: 1.453
• PSA: 54.37000
• LogP: 2.78080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 6-Oxoundecanoic acid

Undecanoic Acid, 6-Oxo: A Comprehensive Overview

Undecanoic acid, 6-oxo (CAS No. 91214-05-0) is a significant compound in the realm of organic chemistry, particularly within the fatty acid derivatives category. This compound is characterized by its unique structure, which includes an undecanoic acid backbone with a ketone group at the sixth position. The presence of this ketone group imparts distinct chemical and physical properties to the molecule, making it a subject of interest in various scientific and industrial applications.

The chemical structure of undecanoic acid, 6-oxo can be described as follows: it consists of an 11-carbon chain with a carboxylic acid group at one end and a ketone group at the sixth carbon position. This configuration not only influences its solubility and reactivity but also plays a crucial role in its biological activity. Recent studies have highlighted the potential of this compound in pharmacology and material science due to its ability to interact with specific biological pathways and its compatibility with various polymer systems.

One of the most notable applications of undecanoic acid, 6-oxo is in the field of biochemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of undecanoic acid, 6-oxo exhibit potent inhibitory effects on certain enzymes associated with inflammatory processes.

In addition to its pharmacological applications, undecanoic acid, 6-oxo has found utility in the development of advanced materials. Its ability to form stable esters and amides makes it a valuable component in the synthesis of biodegradable polymers and surfactants. A recent breakthrough in polymer chemistry involves the use of undecanoic acid, 6-oxo as a monomer for producing eco-friendly plastics that degrade more efficiently under natural conditions.

The synthesis of undecanoic acid, 6-oxo typically involves oxidation reactions or enzymatic modifications of saturated fatty acids. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale. For example, researchers have developed novel catalysts that facilitate the selective oxidation of fatty acids to yield high-purity undecanoic acid, 6-oxo with minimal byproducts.

From an environmental perspective, undecanoic acid, 6-oxo holds promise as a sustainable alternative to traditional petrochemical-based compounds. Its biodegradability and compatibility with renewable resources align with global efforts to reduce carbon footprints and promote green chemistry practices.

In conclusion, undecanoic acid, 6-oxo (CAS No. 91214-05-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in future innovations within medicine, materials science, and sustainable chemistry.